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Compound of Interest

Compound Name: lopromide

Cat. No.: B1672085

For researchers, scientists, and drug development professionals, the integrity of their work
extends to the responsible management of all laboratory materials, including the proper
disposal of chemical compounds such as iopromide. Adherence to established disposal
procedures is not merely a regulatory obligation but a critical component of laboratory safety
and environmental stewardship. This guide provides essential, step-by-step information for the
safe and compliant disposal of iopromide, a widely used iodinated contrast agent.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel handling iopromide waste
are equipped with the appropriate Personal Protective Equipment (PPE), including safety
goggles, lab coats, and chemical-resistant gloves. Work should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Step-by-Step lopromide Disposal Procedure

The proper disposal of iopromide hinges on a crucial initial step: waste characterization. As a
non-ionic, water-soluble compound, pure, unused iopromide is not typically listed as a
hazardous waste. However, its classification can change depending on whether it is mixed with
other substances or exhibits hazardous characteristics.

Step 1: Waste Characterization
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It is the responsibility of the waste generator to determine if the iopromide waste is hazardous.
[1] This determination should be made in consultation with your institution's Environmental
Health and Safety (EHS) department and a licensed waste disposal contractor. The key factors

to consider are:
o Purity: Is the waste pure, unused iopromide, or is it a solution containing other chemicals?

o Hazardous Characteristics: Does the waste exhibit any of the four characteristics of
hazardous waste as defined by the Resource Conservation and Recovery Act (RCRA)?

[e]

Ignitability: Can it create fire under certain conditions?

o

Corrosivity: Does it have a pH of < 2 or = 12.57[2]

Reactivity: Is it unstable and prone to explosive changes?[2]

o

[¢]

Toxicity: Is it harmful if ingested or absorbed?[3]

lopromide itself is not classified under a specific RCRA waste code. However, if it is mixed with
solvents or other chemicals, the entire mixture may be classified as hazardous waste.

Step 2: Segregation and Collection
Proper segregation of waste streams is paramount to ensure safety and compliance.

e Non-Hazardous lopromide Waste: If, after characterization, the iopromide waste is
determined to be non-hazardous, it should still be collected in a designated, clearly labeled,
sealed, and leak-proof container. Do not mix it with other chemical waste.

e Hazardous lopromide Waste: If the waste is determined to be hazardous, it must be
collected in a separate, compatible, and clearly labeled hazardous waste container. The label
should include the words "Hazardous Waste," the full chemical names of all components,

and the approximate percentages of each.
Step 3: On-Site Storage

Store iopromide waste containers in a designated satellite accumulation area that is secure
and away from general laboratory traffic. Ensure that incompatible waste types are not stored
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together.
Step 4: Disposal and Treatment Options

There are two primary disposal pathways for iopromide waste: incineration and, where
available, recycling.

e Incineration: This is the most common method for disposing of pharmaceutical waste.[4] The
waste is sent to a licensed hazardous waste incinerator. This process destroys the chemical
structure of the iopromide.

e Recycling Programs: Some manufacturers of iodinated contrast media have implemented
recycling programs. Bayer, the manufacturer of Ultravist (iopromide), has a program called
“re:contrast” in some European countries to recover iodine from residual contrast media.
While its availability in North America for research laboratories is not widespread, it is worth
inquiring with your local Bayer sales representative about any available take-back or
recycling options.

Never dispose of iopromide down the drain. While iopromide is water-soluble, its introduction
into wastewater systems contributes to the growing concern of pharmaceutical pollution in
waterways.

Quantitative Data on Disposal Options

The following table provides a general comparison of costs associated with different waste
disposal methods. It is important to note that these are estimates and the actual costs will vary
based on location, waste volume, and the specific waste management vendor.
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Disposal Method

Estimated Cost (per
pound)

Key Considerations

Non-Hazardous

Requires proper

Pharmaceutical Waste $0.20 - $0.78 characterization to confirm

Incineration non-hazardous status.
Necessary for iopromide waste

Hazardous Waste Incineration $0.88 - $1.25 that is characterized as

hazardous.

Recycling

Varies (Potentially lower than

incineration)

Dependent on the availability
of manufacturer programs.
May involve collection and

shipping costs.

Logical Workflow for lopromide Disposal

The following diagram illustrates the decision-making process for the proper disposal of

iopromide waste in a laboratory setting.
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Logical workflow for the disposal of iopromide waste.
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By implementing these procedures, laboratories can ensure the safe handling and disposal of
iopromide, thereby protecting personnel, the environment, and upholding the highest
standards of scientific responsibility. Always consult your institution's specific policies and EHS
department for guidance tailored to your location and facilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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